Cas no 1458123-41-5 (2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide)

• Product Name: 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• CAS No: 1458123-41-5
• MF: C₉H₁₁N₅O₃
• MW: 237.215340852737
• CID: 5577254
• Update Time: 2025-07-21

2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-1-acetamide, 4-(hydroxymethyl)-N-(5-methyl-3-isoxazolyl)-
• 2-[4-(hydroxymethyl)-1h-1,2,3-triazol-1-yl]-n-(5-methyl-1,2-oxazol-3-yl)acetamide
• 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

• Inchi： 1S/C9H11N5O3/c1-6-2-8(12-17-6)10-9(16)4-14-3-7(5-15)11-13-14/h2-3,15H,4-5H2,1H3,(H,10,12,16)
• InChI Key： JPVYFVDAGNJWPI-UHFFFAOYSA-N
• SMILES： N1(CC(NC2C=C(C)ON=2)=O)C=C(CO)N=N1

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• pka: 10.26±0.46(Predicted)

Additional information on 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide

Comprehensive Analysis of 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1458123-41-5)

The compound 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide (CAS No. 1458123-41-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This heterocyclic compound combines a 1,2,3-triazole moiety with a 1,2-oxazole ring, making it a subject of interest for drug discovery and material science. Researchers are particularly intrigued by its hydroxymethyl functional group, which enhances solubility and bioavailability, key factors in modern drug design.

In the context of current trends, this compound aligns with the growing demand for small-molecule therapeutics and targeted drug delivery systems. Its triazole-oxazole hybrid structure offers versatility in molecular interactions, a feature highly sought after in cancer research and anti-inflammatory drug development. The presence of both hydrogen bond donors and acceptors in its architecture makes it a promising candidate for protein-ligand binding studies, a hot topic in computational chemistry and AI-driven drug discovery platforms.

The synthesis of CAS 1458123-41-5 typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, which has become a cornerstone in medicinal chemistry. This method's efficiency and selectivity have made it a favorite among researchers working on combinatorial libraries and high-throughput screening projects. The compound's modular design allows for straightforward derivatization, addressing the pharmaceutical industry's need for structure-activity relationship (SAR) studies.

From a biochemical perspective, the acetamide linkage in this molecule provides stability against metabolic degradation while maintaining favorable pharmacokinetic properties. This characteristic has sparked interest in its potential as a bioisostere for conventional amide bonds in peptide mimetics, a strategy increasingly employed in peptidomimetic drug design. The 5-methyl-1,2-oxazole component contributes to the molecule's lipophilicity profile, an essential parameter in blood-brain barrier penetration studies for neurological targets.

Recent publications have highlighted the compound's utility in fluorescence labeling applications, owing to the triazole ring's electron-rich nature. This property makes 1458123-41-5 valuable for developing molecular probes in cellular imaging, aligning with the booming field of theranostics. Additionally, its potential as a metal-chelating agent has been explored in materials science, particularly in designing functional polymers and coordination complexes for catalytic applications.

Quality control and analytical characterization of this compound typically employ advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. The purity specifications for research-grade material generally exceed 98%, with particular attention to residual solvent content and isomeric purity. These stringent requirements reflect the compound's growing importance in preclinical studies and its potential transition to clinical trial materials.

Environmental and safety assessments of 2-[4-(hydroxymethyl)-1H-1,2,3-triazol-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide indicate favorable profiles for laboratory use, with proper handling precautions. Its biodegradability characteristics and ecotoxicological data suggest minimal environmental impact, an increasingly important consideration in green chemistry initiatives. These attributes contribute to its appeal for sustainable pharmaceutical development programs.

The commercial availability of this compound through specialty chemical suppliers has expanded significantly, reflecting growing research interest. Current pricing models consider the complexity of synthesis and purification, with bulk quantities available for scale-up studies. The compound's intellectual property landscape shows active patent filings in various jurisdictions, particularly for specific derivatives and formulations, indicating its perceived value in drug development pipelines.

Future research directions for CAS 1458123-41-5 may explore its potential in multitarget drug design, leveraging its dual heterocyclic system to interact with multiple biological targets simultaneously. The integration of machine learning algorithms for predicting its activity against novel targets represents another promising avenue, as the field moves toward more data-driven discovery approaches. These developments position the compound at the forefront of next-generation pharmaceutical research.